Cas no 1805450-56-9 (5-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)

5-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine is a halogenated pyridine derivative featuring a unique combination of functional groups, including an aminomethyl substituent, bromine, and difluoromethyl/trifluoromethyl moieties. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive compounds. The presence of multiple halogens enhances its reactivity in cross-coupling and nucleophilic substitution reactions, while the aminomethyl group offers further derivatization potential. Its trifluoromethyl and difluoromethyl groups contribute to improved metabolic stability and lipophilicity in target molecules. The compound is suited for applications requiring precise structural modifications in medicinal chemistry and material science. Proper handling under inert conditions is recommended due to its reactive functional groups.

5-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine structure

1805450-56-9 structure

Product Name:5-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

CAS No:1805450-56-9

MF:C₈H₆BrF₅N₂

MW:305.04265832901

CID:4865439

Update Time:2025-06-13

5-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
- Inchi： 1S/C8H6BrF5N2/c9-5-3(1-15)2-16-6(7(10)11)4(5)8(12,13)14/h2,7H,1,15H2
- InChI Key： PGAOWATUQKKSIX-UHFFFAOYSA-N
- SMILES： BrC1C(=CN=C(C(F)F)C=1C(F)(F)F)CN

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 235
XLogP3: 1.9
Topological Polar Surface Area: 38.9

5-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029054960-1g	5-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine	1805450-56-9	97%	1g	$1,504.90	2022-04-01

5-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

Additional information on 5-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 5-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805450-56-9)

The compound 5-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805450-56-9) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of aminomethyl, bromo, difluoromethyl, and trifluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and its role in addressing challenges related to fluorinated compounds and heterocyclic chemistry.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in the development of next-generation pharmaceuticals and crop protection agents. The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. This compound, with its multi-fluorinated and brominated moieties, is particularly attractive for medicinal chemists exploring kinase inhibitors and GPCR modulators. Its CAS No. 1805450-56-9 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key trends in modern chemistry is the focus on sustainable synthesis and green chemistry. Researchers are investigating efficient methods to produce 5-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine with minimal environmental impact. Questions such as "How to optimize the yield of fluorinated pyridine derivatives?" or "What are the latest catalytic systems for C-F bond formation?" are commonly encountered in academic and industrial forums. This compound's synthesis often involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, which are hot topics in organic synthesis.

The pharmacokinetic properties of 5-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine are also under scrutiny, especially in the context of drug-likeness and ADME profiling. Its logP and hydrogen bond acceptor/donor counts align with the criteria for orally bioavailable drugs, making it a promising candidate for further optimization. Additionally, its bromo substituent offers a handle for further functionalization, enabling the creation of diverse structure-activity libraries.

From an agrochemical perspective, this compound's heterocyclic core and halogenated groups are instrumental in designing pesticides and herbicides with improved efficacy and selectivity. The difluoromethyl and trifluoromethyl groups are known to enhance interactions with target enzymes in pests, a feature highly sought after in crop science. Searches like "role of trifluoromethylpyridines in agrochemistry" or "synthesis of bromo-fluoropyridines" highlight the compound's relevance in this field.

In conclusion, 5-(Aminomethyl)-4-bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805450-56-9) represents a cutting-edge building block in both pharmaceutical and agrochemical research. Its structural complexity and functional group diversity position it at the forefront of small molecule drug discovery and sustainable chemistry. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing global challenges in healthcare and agriculture.